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Compound of Interest

Compound Name: Creatinine-13C4

Cat. No.: B15355190

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Creatinine-13C4, a stable isotope-
labeled internal standard crucial for the accurate quantification of creatinine in clinical and
research settings. This document outlines its chemical properties, its principal application in
mass spectrometry-based assays, and a detailed experimental protocol for its use.

Core Data Presentation

For clarity and ease of comparison, the key quantitative data for Creatinine-13C4 and its
unlabeled counterpart, creatinine, are summarized in the table below.

Property Creatinine-13C4 Creatinine

CAS Number 1286953-05-6[1][2] 60-27-5[3][4][5]
Molecular Formula 13C4H7N30[1][2] C4H7N3OJ[3][6]
Molecular Weight 117.088 g/mol [1][2] 113.12 g/mol [4][5][6][7]

Metabolic Pathway of Creatine to Creatinine

Creatinine is the metabolic breakdown product of creatine and phosphocreatine. This
conversion is a spontaneous, non-enzymatic reaction that occurs in muscle tissue. The
diagram below illustrates this key metabolic relationship.
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Caption: Metabolic conversion of creatine and phosphocreatine to creatinine.

Experimental Protocol: Quantification of Creatinine
in Human Serum by LC-MS/MS

The primary application of Creatinine-13C4 is as an internal standard in isotope dilution mass
spectrometry for the precise measurement of creatinine levels in biological fluids, which is a
key indicator of renal function[2][8]. Below is a detailed methodology for a typical liquid
chromatography-tandem mass spectrometry (LC-MS/MS) assay.

Materials and Reagents

o Creatinine standard (NIST Standard Reference Material 914a or equivalent)
e Creatinine-13C4 (Internal Standard)

e HPLC-grade methanol

e HPLC-grade water

e Formic acid

e Human serum samples

e Microcentrifuge tubes

o Autosampler vials

Preparation of Stock and Working Solutions
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e Creatinine Stock Solution (1 mg/mL): Accurately weigh and dissolve creatinine standard in
HPLC-grade water.

e Creatinine-13C4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and
dissolve Creatinine-13C4 in HPLC-grade water.

» Calibration Standards: Prepare a series of calibration standards by serially diluting the
creatinine stock solution with a surrogate matrix (e.g., charcoal-stripped serum or a
proteinaceous solution) to achieve a concentration range relevant for clinical samples (e.g.,
0.1 to 20 pg/mL).

 Internal Standard Working Solution: Dilute the IS stock solution with a protein precipitation
solvent (e.g., methanol with 0.1% formic acid) to a final concentration of 1 pg/mL.

Sample Preparation

o Pipette 50 pL of serum sample, calibrator, or quality control sample into a microcentrifuge
tube.

Add 150 pL of the internal standard working solution to each tube.

Vortex each tube for 30 seconds to precipitate proteins.

Centrifuge the tubes at 10,000 x g for 5 minutes.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

 Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system.
e Mass Spectrometer: A triple quadrupole mass spectrometer.

o Chromatographic Column: A suitable column for polar compound analysis, such as a C18 or
HILIC column.

o Mobile Phase A: Water with 0.1% formic acid.
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Mobile Phase B: Methanol with 0.1% formic acid.

Gradient Elution: A gradient program to separate creatinine from other matrix components.

lonization Mode: Positive electrospray ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:
o Creatinine: Precursor ion (m/z) 114 - Product ion (m/z) 44

o Creatinine-13C4: Precursor ion (m/z) 118 - Product ion (m/z) 48

Data Analysis

 Integrate the peak areas for both the creatinine and Creatinine-13C4 MRM transitions.

o Calculate the peak area ratio of creatinine to Creatinine-13C4 for all samples, calibrators,
and controls.

o Construct a calibration curve by plotting the peak area ratio versus the concentration of the
calibration standards.

o Determine the concentration of creatinine in the unknown samples by interpolating their peak
area ratios from the calibration curve.

The following diagram outlines the experimental workflow for this LC-MS/MS assay.
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Caption: Experimental workflow for creatinine quantification by LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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